Cas no 1022130-34-2 (4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde)

• Product Name: 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde
• CAS No: 1022130-34-2
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• MDL: MFCD03839450
• CID: 5195638
• PubChem ID: 3286420
• Update Time: 2026-03-05

4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde

• MDL： MFCD03839450
• Inchi： 1S/C14H15N3O2/c18-10-16-5-7-17(8-6-16)14(19)13-9-11-3-1-2-4-12(11)15-13/h1-4,9-10,15H,5-8H2
• InChI Key： RXCGZLXAUNHSKJ-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C(C2=CC3=C(N2)C=CC=C3)=O)CC1

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde

4-(1H-Indole-2-carbonyl)piperazine-1-carbaldehyde: A Comprehensive Overview

The compound 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde (CAS No. 1022130-34-2) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an indole moiety, a piperazine ring, and an aldehyde group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the biological activity of this compound, particularly its role in modulating cellular signaling pathways. Researchers have explored its potential as a lead compound in drug discovery, with promising results in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The indole moiety within the molecule is known to confer aromatic stability and enhance bioavailability, making it a valuable component in drug design.

The piperazine ring in 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde plays a crucial role in enhancing the molecule's flexibility and hydrogen bonding capacity. This structural feature has been shown to improve the compound's ability to interact with target proteins, thereby increasing its therapeutic potential. Recent advancements in computational chemistry have enabled scientists to predict the molecule's binding affinity with high accuracy, further aiding in its optimization for therapeutic use.

One of the most intriguing aspects of this compound is its aldehyde group, which can participate in various chemical reactions, including condensation reactions. This functional group has been leveraged in the synthesis of bioactive molecules, where it serves as a versatile building block for constructing complex architectures. The combination of these functional groups in a single molecule makes 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde a unique candidate for exploring novel chemical space in drug discovery.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved purity. This approach not only enhances the efficiency of synthesis but also aligns with the principles of green chemistry by minimizing waste generation.

Recent research has also focused on the photophysical properties of this compound, revealing its potential application in optoelectronic materials. The indole-piperazine system exhibits strong fluorescence under UV light, making it a candidate for use in sensors and imaging agents. This dual functionality—combining therapeutic potential with optical properties—underscores the versatility of 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde across multiple scientific disciplines.

The toxicological profile of this compound has been evaluated in preclinical studies, demonstrating low toxicity at therapeutic concentrations. These findings are encouraging for its prospective use as a drug candidate, particularly in conditions where selective targeting of cellular pathways is required. Ongoing research aims to further refine its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In conclusion, 4-(1H-indole-2-carbonyl)piperazine-1-carbaldehyde (CAS No. 1022130-34-2) represents a promising molecule with multifaceted applications in medicine and materials science. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations across these fields.